tert-Buthyl Pitavastatin

• Molecular Formula: C29H32FNO4
• Molecular Weight: 477.6 g/mol
• InChI: InChI=1S/C29H32FNO4/c1-29(2,3)35-26(34)17-22(33)16-21(32)14-15-24-27(18-10-12-20(30)13-11-18)23-6-4-5-7-25(23)31-28(24)19-8-9-19/h4-7,10-15,19,21-22,32-33H,8-9,16-17H2,1-3H3/t21-,22-/m1/s1
• InChIKey: RCARMBIYAHBUHR-FGZHOGPDSA-N

tert-Butyl Pitavastatin: Intermediate & Reference Standard

tert-Buthyl Pitavastatin (also known as pitavastatin tert-butyl ester) is a synthetic intermediate and a process-related impurity in the manufacturing of pitavastatin, a potent HMG-CoA reductase inhibitor used to treat hypercholesterolemia . Its chemical structure is defined as (3R,5S,E)-tert-butyl 7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoate, with a molecular formula of C29H32FNO4 and a molecular weight of 477.57 g/mol [1]. This compound is not an active pharmaceutical ingredient (API) but is indispensable for ensuring the purity, stability, and manufacturability of the final pitavastatin drug product.

Synthetic Intermediate: tert-Butyl protected ester for selective pitavastatin route.

Reference Standard: High-purity form for impurity profiling and method validation.

• [1] ChemicalBook. 586966-54-3: tert-Buthyl Pitavastatin. CAS Database. View Source

Pitavastatin Intermediates: Ester Protecting Group Effects

In the context of pharmaceutical development and quality control, substituting a critical intermediate or reference standard with a generic analog is not scientifically sound. tert-Buthyl Pitavastatin is a specific molecule with a precise stereochemical configuration ((3R,5S)) that directly influences the purity, yield, and stability of the subsequent steps in pitavastatin synthesis [1]. Generic statin intermediates lack the identical structure, which can lead to the formation of different impurities and affect the overall quality of the final drug product [2]. As a designated impurity standard, its use is mandated for accurate analytical method validation (AMV) and quality control (QC) in ANDA submissions, making substitution impossible from a regulatory standpoint [3]. Furthermore, its specific physicochemical properties (e.g., LogP 5.26-5.78, DMSO solubility 78 mg/mL) dictate its handling and application in synthetic and analytical protocols .

Protecting Group Mismatch

Ethyl or methyl esters differ in steric and electronic effects, altering reaction selectivity and crystallization.

Chiral Epimerization Potential

Switching ester analogs may lead to C-3/C-5 epimerization, introducing stereoisomeric impurities difficult to remove.

Solid-State Variability

Crystallinity and hygroscopicity vary between ester forms, affecting storage stability and large-scale handling.

• [1] US Patent US20220041556A1. Method for Synthesizing Pitavastatin t-Butyl Ester. Google Patents. View Source
• [2] CN Patent CN108997212A. Refining method of pitavastatin tert-butyl ester. Eureka Patsnap. View Source
• [3] SynZeal. Pitavastatin t-Butyl Ester. Product Datasheet. View Source

tert-Butyl Pitavastatin: Differentiating Evidence vs. Analogs

HPLC Purity vs. Standard Intermediate Grades

A novel patented method for synthesizing pitavastatin tert-butyl ester demonstrates high stereoselectivity and yields a product with significantly reduced isomer content compared to conventional methods [1]. The process is described as mild, high-yielding, and suitable for industrial production [1].

HPLC Purity vs. Analogs

Reported

99.70% vs. 95% (ethyl ester) and 98% (other intermediates)

Enables higher accuracy in HPLC calibration for QC release.

Vendor CoA data; verify with specific lot.

Evidence Dimension	Stereoselective synthesis
Target Compound Data	Method described as 'good in stereoselectivity, high in yield, high in purity'
Comparator Or Baseline	Conventional synthetic routes (unspecified)
Quantified Difference	Qualitative improvement (good/high) vs. baseline
Conditions	Reaction of (4R-CIS)-6-chloromethyl-2,2-dimethyl-1,3-dioxolane-4-acetic acid tert-butyl ester with specified reagents and catalysts.

Why This Matters

A high-yield, stereoselective route directly impacts the cost-efficiency and scalability of pitavastatin API manufacturing, making this specific intermediate a more valuable starting material.

• [1] US Patent US20220041556A1. Method for Synthesizing Pitavastatin t-Butyl Ester. Google Patents. View Source

Epimer and Enantiomer Impurity Control

A specific refining method for pitavastatin tert-butyl ester achieves extremely low levels of epimer and enantiomer impurities, which are critical quality attributes for the final API [1]. The method reduces the content of epimer impurity 1, epimer impurity 2, and an enantiomer impurity to less than 0.05% each [1].

Isomeric Impurity Control

Reported

Each epimer/enantiomer <0.05% vs. crude 93.7% purity

Supports ICH Q3A compliance and reduces downstream purification burden.

MTBE/n-heptane crystallization per CN108997212A.

Evidence Dimension	Impurity content post-refinement
Target Compound Data	Epimer impurity 1, epimer impurity 2, enantiomer impurity each < 0.05%
Comparator Or Baseline	Conventional refining methods that cannot remove these specific isomers.
Quantified Difference	Reduction to <0.05% from unspecified higher levels.
Conditions	Crystallization using a methyl tert-butyl ether/n-heptane solvent system.

Why This Matters

Procurement of this intermediate from a source using this refined method ensures a lower impurity burden, which is crucial for meeting stringent regulatory requirements for pitavastatin calcium.

• [1] CN Patent CN108997212A. Refining method of pitavastatin tert-butyl ester. Eureka Patsnap. View Source

Crystallization Yield and Purity Trade-off

As a certified reference standard, tert-Butyl Pitavastatin is supplied with a purity of 99.70% by HPLC, making it suitable for rigorous analytical method validation and quality control in ANDA applications . This high purity ensures accuracy in the quantification of this specific impurity in pitavastatin API.

Yield–Purity Trade-off

Head-to-head

Method C: 92.75% recovery, >99.5% purity vs. Method A: 84.25% yield

Informs cost-effective refining method selection at scale.

40 g scale; confirm with target batch size.

Evidence Dimension	HPLC Purity
Target Compound Data	99.70%
Comparator Or Baseline	Lower purity grades (e.g., 95% or unspecified purity) which may contain interfering impurities.
Quantified Difference	At least 4.7 percentage points higher than a 95% grade.
Conditions	HPLC analysis; product supplied as an analytical standard.

Why This Matters

Using a high-purity standard is non-negotiable for the development of accurate and sensitive analytical methods required for drug product release and stability testing.

DMSO Solubility for High-Concentration Stock Solutions

A commercially available reference standard for Pitavastatin Impurity 49 (tert-butyl ester analog) demonstrates excellent long-term stability, with a degradation rate of less than 0.3% over 6 months in a methanol-acetonitrile mixture under light-protected and sealed conditions at -20°C . This data supports the compound's reliability for extended use in analytical laboratories.

DMSO Solubility

Data to verify

100 mg/mL (209.39 mM)

Enables high-concentration stock solutions for analytical use.

Vendor-reported; validate in your solvent system.

Evidence Dimension	Degradation over 6 months
Target Compound Data	< 0.3%
Comparator Or Baseline	Compounds with undefined or poor stability, requiring frequent requalification.
Quantified Difference	Quantified low degradation rate.
Conditions	-20°C, light-protected, sealed storage in methanol-acetonitrile mixture.

Why This Matters

Stability data is critical for procurement planning, as it assures users that the reference standard will maintain its certified purity over an extended period, reducing the need for frequent re-purchasing and re-validation.

PXRD-Based Batch Consistency Control

The use of crystalline solid pitavastatin tert-butyl ester is specifically described as a preferred method for preparing pitavastatin calcium of good chromatographic purity and in good yields [1]. This contrasts with alternative routes that may start from different intermediates or use less refined forms of the tert-butyl ester.

PXRD Solid Form ID

Class-level inference

Distinct crystalline pattern; absence of API peaks at 6.2, 7.7 °2θ

Supports batch-to-batch consistency and polymorph control.

Correlate with in-house reference for acceptance.

Evidence Dimension	API Quality and Yield
Target Compound Data	Described as enabling 'good chromatographic purity' and 'good yields' of pitavastatin calcium.
Comparator Or Baseline	Use of non-crystalline or impure pitavastatin tert-butyl ester.
Quantified Difference	Qualitative improvement (good) in purity and yield.
Conditions	Use as an intermediate in the synthesis of pitavastatin calcium.

Why This Matters

This establishes a direct link between the quality of this specific intermediate and the final quality and economic efficiency of manufacturing the commercial API, pitavastatin calcium.

• [1] US Patent US8912333B2. Polymorphs of pitavastatin calcium. Google Patents. View Source

Defined Physicochemical Profile for Consistent Processing

The compound possesses a well-defined and consistent physicochemical profile, including a predicted LogP of 5.26-5.78 [1] and specific solubility characteristics (e.g., 78 mg/mL in DMSO) . This contrasts with less well-characterized analogs where these critical parameters may vary, leading to inconsistent performance in synthetic or analytical protocols.

Evidence Dimension	LogP and Solubility
Target Compound Data	LogP: 5.26-5.78; DMSO Solubility: 78 mg/mL
Comparator Or Baseline	Uncharacterized or poorly characterized analogs.
Quantified Difference	Specific, measurable values provided.
Conditions	Calculated LogP; measured solubility.

Why This Matters

Precise knowledge of physicochemical properties is essential for developing robust and reproducible laboratory protocols, ensuring consistency across different batches and users.

• [1] Molbase. Tert-buthyl Pitavastatin. Chemical Properties. View Source

tert-Butyl Pitavastatin: High-Value Application Scenarios

Reference Standard for ANDA Impurity Profiling

Employ tert-Buthyl Pitavastatin as a key synthetic intermediate. The use of its crystalline solid form is explicitly linked to achieving pitavastatin calcium with good chromatographic purity and high yields, as demonstrated in patented manufacturing processes [1]. This approach minimizes downstream purification burden and improves overall process economics.

Key Intermediate for Large-Scale Manufacturing

Utilize tert-Buthyl Pitavastatin as a primary reference standard and impurity marker. Its high purity (≥99.70% by HPLC) and documented stability under recommended storage conditions (degradation <0.3% over 6 months) are critical for the development, validation, and routine execution of HPLC/UPLC methods used to control the levels of this process-related impurity in pitavastatin drug substances and products, ensuring compliance with ICH Q3A guidelines .

Stable Isotope-Labeled Internal Standard Synthesis

Use refined tert-Buthyl Pitavastatin as a benchmark to evaluate and optimize purification steps (e.g., crystallization). Patented methods demonstrate that specific solvent systems (e.g., methyl tert-butyl ether/n-heptane) can reduce the content of critical isomer impurities to below 0.05% [2]. Researchers can use this high-purity compound as a reference to develop and validate their own purification protocols.

Polymorph Screening and Solid-State Reference

Leverage the well-defined physicochemical profile (e.g., LogP 5.26-5.78, DMSO solubility 78 mg/mL) of tert-Buthyl Pitavastatin for consistent and reproducible pre-formulation experiments [3]. This data facilitates the design of robust synthetic and analytical workflows, minimizing batch-to-batch variability and troubleshooting time.

Application

Selection Property

Validation Focus

Reference standard for impurity profiling

HPLC purity and isomeric impurity profile

Impurity identification and method accuracy

Large-scale pitavastatin synthesis

Pre-refined high purity and proven crystallization yield

Process robustness and cost-of-goods predictability

Stable isotope-labeled ISTD synthesis

DMSO solubility and crystalline form

Handling and labeling reaction efficiency

Polymorph screening and solid-state benchmark

Characteristic PXRD pattern

Polymorph identity confirmation and API purity monitoring

• [1] US Patent US8912333B2. Polymorphs of pitavastatin calcium. Google Patents. View Source
• [2] CN Patent CN108997212A. Refining method of pitavastatin tert-butyl ester. Eureka Patsnap. View Source
• [3] Molbase. Tert-buthyl Pitavastatin. Chemical Properties. View Source